Cas no 1805091-28-4 (5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile
• CAS No: 1805091-28-4
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890772
• Update Time: 2025-06-09

5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-3-5-4-14-6(1-2-13)8(15)7(5)9(11)12/h4,9,15H,1,3H2
• InChI Key： AFOBEZDBGMOUNZ-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC#N)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

Comprehensive Overview of 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile (CAS No. 1805091-28-4)

The compound 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile (CAS No. 1805091-28-4) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. This compound’s hydroxypyridine core also contributes to its ability to form hydrogen bonds, a critical feature for target binding in drug design.

From a synthetic perspective, 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile offers multiple reactive sites, including the bromomethyl group, which can undergo nucleophilic substitution reactions. This reactivity is particularly valuable for constructing complex molecular architectures. Additionally, the acetonitrile moiety provides a handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

The compound’s applications extend beyond pharmaceuticals. In agrochemical research, 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile is explored for its potential as a precursor to novel pesticides and herbicides. The difluoromethyl group, known for its lipophilicity, can enhance the penetration of active ingredients into plant tissues, improving efficacy. This aligns with the growing focus on sustainable agriculture and the need for environmentally friendly crop protection solutions.

Analytical characterization of 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is crucial for reproducible research outcomes. The CAS No. 1805091-28-4 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

As the scientific community continues to explore fluorinated heterocycles, compounds like 5-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile are gaining attention for their innovative applications. Whether in drug discovery, agrochemical development, or material science, this compound represents a promising building block for future breakthroughs. Its combination of reactivity, stability, and functional diversity makes it a standout choice for researchers tackling complex challenges in molecular design.